Cas no 1344229-83-9 (5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine
• CAS No: 1344229-83-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6051476
• PubChem ID: 62907564
• Update Time: 2025-06-08

5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-5-amine, 3-(tetrahydro-2H-pyran-4-yl)-
• SCHEMBL22572979
• 1344229-83-9
• AKOS012204138
• 5-(oxan-4-yl)-1H-1,2,4-triazol-3-amine
• CS-0253219
• SCHEMBL14833240
• EN300-6282253

• Inchi： 1S/C7H12N4O/c8-7-9-6(10-11-7)5-1-3-12-4-2-5/h5H,1-4H2,(H3,8,9,10,11)
• InChI Key： FKOYPMDLOFWJSA-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2CCOCC2)=N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 425.0±55.0 °C(Predicted)
• pka: 11.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine (CAS No. 1344229-83-9): Properties, Applications, and Research Insights

The compound 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine (CAS No. 1344229-83-9) is a heterocyclic organic molecule featuring a unique combination of a 1,2,4-triazole core and an oxan-4-yl substituent. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The 1,2,4-triazole scaffold is widely recognized for its versatility in drug design, often associated with antimicrobial, antifungal, and anti-inflammatory properties. Meanwhile, the oxan-4-yl group may enhance solubility and metabolic stability, making this compound a promising candidate for further development.

Recent studies highlight the growing interest in triazole derivatives as key building blocks in medicinal chemistry. Researchers are actively exploring 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine for its potential role in addressing antibiotic resistance, a critical global health challenge. The compound's mechanism of action may involve interference with microbial enzyme systems, though detailed pharmacological data remains under investigation. Computational modeling suggests favorable binding affinity to certain biological targets, sparking discussions in scientific forums about its possible applications in next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of CAS 1344229-83-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and purity. The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are important considerations for formulation scientists working on potential drug delivery systems.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine production. This aligns with current industry trends toward environmentally friendly processes and reduced waste generation. The compound's structural features make it amenable to various modification strategies, enabling the creation of diverse analogs for structure-activity relationship studies. Such efforts contribute to the growing body of knowledge about heterocyclic compounds and their therapeutic potential.

The commercial availability of CAS 1344229-83-9 through specialty chemical suppliers has facilitated broader research access, though quantities are typically limited to laboratory-scale amounts. Pricing and sourcing considerations often appear in scientific discussions, reflecting the compound's status as a valuable research chemical. Quality control measures, including HPLC purity verification and proper storage conditions, are essential for maintaining batch-to-batch consistency in experimental work.

Emerging applications in material science have expanded the potential uses of 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine beyond life sciences. Its molecular architecture suggests possible utility in designing functional materials with specific electronic or optical properties. Some research groups are exploring its incorporation into coordination complexes or as a ligand in catalytic systems, demonstrating the compound's versatility across multiple scientific disciplines.

Safety assessments of 1344229-83-9 follow standard laboratory protocols for handling organic compounds. While comprehensive toxicological data may be limited due to its research-stage status, proper personal protective equipment and ventilation are recommended when working with this chemical. Regulatory status varies by jurisdiction, and researchers should consult appropriate guidelines before initiating studies involving this substance.

The scientific literature contains numerous references to structurally related triazole-containing compounds, providing context for understanding the potential behavior and applications of 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine. Patent databases reveal ongoing intellectual property activity surrounding similar molecular frameworks, indicating commercial interest in this chemical space. Continued investigation may uncover novel therapeutic indications or material science applications for this intriguing heterocyclic system.

Academic and industrial researchers frequently discuss optimization strategies for 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine synthesis in professional conferences and publications. Yield improvement, purification methods, and scale-up challenges represent common topics in these technical exchanges. The compound's relatively recent introduction to the chemical landscape means that many aspects of its chemistry and potential applications remain open for discovery and innovation.

Future research directions for CAS 1344229-83-9 may include detailed pharmacokinetic studies, formulation development, and target identification efforts. The intersection of computational chemistry and experimental validation will likely play a crucial role in elucidating the full potential of this molecular entity. As scientific understanding progresses, 5-(oxan-4-yl)-4H-1,2,4-triazol-3-amine may emerge as an important tool in addressing various biomedical and technological challenges facing modern researchers.